![molecular formula C7H3F9O2 B3040773 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid CAS No. 239463-98-0](/img/structure/B3040773.png)
4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid
Overview
Description
4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid is a chemical compound with the CAS Number: 239463-95-7 . It has a molecular weight of 292.1 . The compound is in liquid form at ambient temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 4,5,5,6,6,6-hexafluoro-4-(trifluoromethyl)hexanoic acid . The InChI code for this compound is 1S/C7H5F9O2/c8-4(6(11,12)13,2-1-3(17)18)5(9,10)7(14,15)16/h1-2H2,(H,17,18) .Physical And Chemical Properties Analysis
This compound is a liquid at ambient temperature . More specific physical and chemical properties such as boiling point, melting point, and density were not found in the available sources.Scientific Research Applications
Chemical Synthesis and Reactions
- Intramolecular Acylation: Hexenoic acids, including variants like 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid, are subject to intramolecular acylation. This process is dependent on the structure and stereochemistry of the acids, leading to various products like cyclohexenones and alkenoic acids (Ansell, Emmett, & Coombs, 1968).
- Synthesis of Hydroxyalkylbutan-4-olides: Derivatives of hex-4-enoic acids, related to 4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid, are used in the synthesis of threo- and erythro-5-hydroxyalkylbutan-4-olides, indicating its utility in creating complex organic molecules (Jefford & Wang, 1987).
Biochemical Applications
- Inhibition of Enzymatic Activity: A study on 4-amino-hex-5-enoic acid, a close relative of the subject acid, demonstrated its potential as a selective inhibitor of mammalian 4-aminobutyrate aminotransferase in the brain, leading to irreversible enzymatic inactivation. This suggests potential biochemical applications for similar compounds (Lippert, Metcalf, Jung, & Casara, 1977).
Material Science and Engineering
- Synthesis of Polyfluoromethyl Homoprolines: The synthesis of enantiomerically pure 4-polyfluoromethyl-4-hydroxy-homoprolines utilizes 6-amino-5-polyfluoromethyl-hex-2-enoic acids. This process is indicative of the potential use of similar hex-2-enoic acid derivatives in material science for creating specialized molecules (Shaitanova, Gerus, Kukhar, & Haufe, 2014).
Food Chemistry
- Study of Aldehydes in Oil-in-Water Emulsions: The behavior of hexanal and related compounds, including (E)-hex-2-enal and 4-hydroxyhex-2-enal, in oil-in-water emulsions, provides insights into the reactivity of hex-2-enoic acid derivatives in food chemistry applications (Vandemoortele, Simon, Claes, & De Meulenaer, 2020).
Medicinal Chemistry
- Metabolic Synthesis of Antiinflammatory Drugs: Arylhexenoic acids, akin to the subject acid, are utilized in the metabolic synthesis of antiinflammatory drugs like indomethacin. This demonstrates the role of such compounds in creating pharmacologically active substances (Gillard & Belanger, 1987).
Safety and Hazards
properties
IUPAC Name |
(E)-4,5,5,6,6,6-hexafluoro-4-(trifluoromethyl)hex-2-enoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F9O2/c8-4(6(11,12)13,2-1-3(17)18)5(9,10)7(14,15)16/h1-2H,(H,17,18)/b2-1+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHWXFOMIRCWPY-OWOJBTEDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CC(C(C(F)(F)F)(F)F)(C(F)(F)F)F)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C/C(C(C(F)(F)F)(F)F)(C(F)(F)F)F)\C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F9O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701022999 | |
Record name | (2E)-4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701022999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
239463-98-0 | |
Record name | (2E)-4,5,5,6,6,6-Hexafluoro-4-(trifluoromethyl)hex-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701022999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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